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Compound Name: IMP-1575

Cat. No.: B15136921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IMP-1575 has emerged as a potent and selective inhibitor of Hedgehog acyltransferase

(HHAT), a crucial enzyme in the Hedgehog (Hh) signaling pathway.[1][2] Dysregulation of the

Hh pathway is implicated in various developmental disorders and cancers, making HHAT a

compelling therapeutic target. This document provides a comprehensive overview of the

physicochemical properties of IMP-1575, its mechanism of action, and detailed experimental

protocols for its characterization.

Physicochemical Properties
IMP-1575 is a synthetic small molecule with the following properties:
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Property Value Source

Molecular Formula C₁₉H₂₅N₃OS [2][3]

Molecular Weight 343.49 g/mol [2][3]

IUPAC Name

(R)-2-(isobutylamino)-1-(4-(6-

methylpyridin-2-yl)-6,7-

dihydrothieno[3,2-c]pyridin-

5(4H)-yl)ethan-1-one

[2]

SMILES

O=C(N1CCC2=C([C@@H]1C

3=NC(C)=CC=C3)C=CS2)CN

CC(C)C

[1]

Appearance
Faint yellow to yellow orange

oil
[3][4]

Solubility 10 mM in DMSO [2]

Melting Point
Not applicable (oil at room

temperature)
[3][4]

pKa

Experimental data not readily

available in public literature.

Prediction of pKa for a

molecule with multiple potential

ionization sites requires

specialized software and

experimental validation.

Storage Store at 2-8°C [3][4]

Mechanism of Action: Inhibition of the Hedgehog
Signaling Pathway
IMP-1575 exerts its biological effect by directly inhibiting Hedgehog acyltransferase (HHAT).

HHAT is a membrane-bound O-acyltransferase responsible for the N-terminal palmitoylation of

Hedgehog proteins, such as Sonic Hedgehog (SHH).[5] This lipid modification is essential for

their signaling activity.
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IMP-1575 acts as a potent, competitive inhibitor of the palmitoyl-coenzyme A (Pal-CoA)

substrate for HHAT.[3][6] Cryo-electron microscopy studies have revealed that IMP-1575 binds

to the active site of HHAT, forming hydrogen bonds with key catalytic residues, including

Asp339 and His379.[6][7] This binding event physically blocks the access of Pal-CoA to the

active site, thereby preventing the palmitoylation of Hedgehog proteins.[6][7] The inhibition of

this crucial step disrupts the entire Hedgehog signaling cascade.
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Preparation

Assay Execution

Data Analysis

Prepare serial dilution
of IMP-1575 in DMSO

Dilute IMP-1575
in Assay Buffer

Add diluted IMP-1575 or
DMSO to microplate wells

Prepare Reaction Mix:
SHH Peptide + Pal-CoA

in Assay Buffer

Pre-incubate to allow
inhibitor binding

Initiate reaction by
adding purified HHAT

Measure Fluorescence
Polarization kinetically

Calculate initial
reaction rates

Plot % Inhibition vs.
[IMP-1575]

Determine IC50 value
by curve fitting

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15136921?utm_src=pdf-custom-synthesis
https://bio-protocol.org/en/bpdetail?id=4573&type=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC9797357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9797357/
https://pubs.rsc.org/en/content/articlelanding/2019/sc/c9sc01785b
https://pubs.rsc.org/en/content/articlelanding/2019/sc/c9sc01785b
http://emergentresearch.org/uploads/38/5352_pdf.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9513256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9513256/
https://en.bio-protocol.org/en/bpdetail?id=4573&type=0
https://spiral.imperial.ac.uk/server/api/core/bitstreams/e0299e50-4a25-4b92-a67d-c12a0ebedf01/content
https://www.benchchem.com/product/b15136921#physicochemical-properties-and-formula-of-imp-1575
https://www.benchchem.com/product/b15136921#physicochemical-properties-and-formula-of-imp-1575
https://www.benchchem.com/product/b15136921#physicochemical-properties-and-formula-of-imp-1575
https://www.benchchem.com/product/b15136921#physicochemical-properties-and-formula-of-imp-1575
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15136921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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